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Compound of Interest

Compound Name: Isocaproaldehyde

Cat. No.: B1672222 Get Quote

Application Notes and Protocols for
Isocaproaldehyde
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and storage of

Isocaproaldehyde (also known as 4-Methylpentanal) in a laboratory setting. Adherence to

these protocols is crucial to ensure personnel safety and maintain the integrity of the

compound for research applications.

Chemical and Physical Properties
Isocaproaldehyde is a volatile and flammable aldehyde. Its key properties are summarized in

the table below for easy reference.
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Property Value Reference

CAS Number 1119-16-0 [1][2][3][4]

Molecular Formula C₆H₁₂O [1][2][3][4]

Molecular Weight 100.16 g/mol [1][2]

Appearance Liquid

Boiling Point 63 °C (145 °F)

Melting Point -65 °C (-85 °F)

Density 0.79 g/cm³ at 25 °C (77 °F)

Flash Point
Highly flammable liquid and

vapour

Solubility
Information not readily

available.

log Pow 0.77 at 25 °C (77 °F)

Hazard Identification and Safety Precautions
Isocaproaldehyde is classified as a hazardous substance. The primary hazards are its

flammability and potential to cause serious eye irritation. It may also be harmful to aquatic life.

Precautionary Statements:

P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

P233: Keep container tightly closed.

P240: Ground/bond container and receiving equipment.

P241: Use explosion-proof electrical/ventilating/lighting equipment.

P242: Use only non-sparking tools.

P243: Take precautionary measures against static discharge.
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P264: Wash skin thoroughly after handling.

P273: Avoid release to the environment.

P280: Wear protective gloves/eye protection/face protection.

Personal Protective Equipment (PPE)
When handling Isocaproaldehyde, the following PPE is mandatory:

Eye and Face Protection: Chemical safety goggles or a face shield.

Skin Protection:

Gloves: Chemically resistant gloves (e.g., nitrile rubber).

Clothing: A lab coat or flame-retardant antistatic protective clothing.

Respiratory Protection: In case of insufficient ventilation, use a NIOSH-approved respirator

with an appropriate cartridge for organic vapors.

Handling and Storage Protocols
Workflow for Handling and Storage of Isocaproaldehyde:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b1672222?utm_src=pdf-body
https://www.benchchem.com/product/b1672222?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isocaproaldehyde Handling and Storage Workflow

Receiving and Initial Storage

Preparation for Use

Long-term and Solution Storage

Waste Disposal

Receive Isocaproaldehyde

Inspect Container for Damage

Store in a Cool, Dry, Well-Ventilated,
Flammable-rated Area

Don Appropriate PPE

For Immediate Use

Store Neat Compound Tightly Sealed
(up to 24 months as per vial)

For Long-term StorageWork in a Fume Hood

Allow to Equilibrate to Room Temperature
(at least 1 hour)

Prepare Solutions on the Same Day of Use

Store Aliquots in Tightly Sealed Vials at -20°C
(useable for up to one month)

If Stock Solution is Needed

Dispose of Unused Material and Empty Containers
as Hazardous Waste

After Use

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of Isocaproaldehyde.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b1672222?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672222?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4.1. General Handling Protocol

Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible. The work area, typically a chemical fume hood, should be clean and free of

ignition sources.

Personal Protective Equipment: Don all required PPE as outlined in Section 3.

Equilibration: Prior to opening the vial, allow the product to equilibrate to room temperature

for at least one hour.[1]

Dispensing:

Perform all operations within a certified chemical fume hood.

Use only non-sparking tools and explosion-proof equipment.

Ground and bond containers when transferring the material to prevent static discharge.

Solution Preparation:

Whenever possible, prepare and use solutions on the same day.[1]

If stock solutions are necessary, they should be stored as aliquots in tightly sealed vials at

-20°C and are generally usable for up to one month.[1]

4.2. Storage Protocol

Neat Compound: Store Isocaproaldehyde in its original, tightly sealed container in a cool,

dry, and well-ventilated area designated for flammable liquids.[5] The product can be stored

for up to 24 months under these conditions.[1]

Solutions: Store solutions in tightly sealed vials at -20°C.[1]

Incompatibilities: Avoid storage with strong oxidizing agents, strong acids, and strong bases.

Spill and Emergency Procedures
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5.1. Spill Response

Evacuate: Immediately evacuate the area of all non-essential personnel.

Ventilate: Ensure the area is well-ventilated.

Containment: For small spills, use an inert absorbent material (e.g., vermiculite, sand) to

absorb the liquid.

Cleanup:

Use non-sparking tools to collect the absorbed material.

Place the waste into a properly labeled, sealed container for hazardous waste disposal.

Decontamination: Clean the spill area thoroughly with soap and water.

5.2. First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.

Remove contaminated clothing and shoes.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.

Disposal
All waste materials, including empty containers and contaminated absorbent materials, must be

disposed of as hazardous waste in accordance with local, state, and federal regulations. Do not

dispose of down the drain.

Experimental Protocol: General Use as a Substrate
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While specific experimental protocols will vary, the following provides a general workflow for

using Isocaproaldehyde as a substrate in an enzymatic assay.

Workflow for Use of Isocaproaldehyde in an Enzymatic Assay:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1672222?utm_src=pdf-body
https://www.benchchem.com/product/b1672222?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Protocol for Isocaproaldehyde as a Substrate

Preparation

Assay Execution

Analysis

Prepare Assay Buffer and Enzyme Solution

Prepare Isocaproaldehyde Stock Solution
in a Suitable Solvent

Perform Serial Dilutions of Stock Solution
to Desired Concentrations

Initiate Reaction by Adding
Isocaproaldehyde Dilution

Add Assay Buffer, Enzyme, and Co-factors
to Reaction Vessel

Incubate at Specified Temperature
for a Defined Time

Stop the Reaction

Measure Product Formation or
Substrate Depletion via a Suitable Method

(e.g., Spectrophotometry, HPLC)

Analyze Data to Determine
Enzyme Kinetics

Click to download full resolution via product page

Caption: General workflow for utilizing Isocaproaldehyde in an enzymatic assay.
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Protocol:

Reagent Preparation:

Prepare all necessary buffers and solutions for the specific assay.

Prepare the enzyme solution to the desired concentration in the appropriate buffer.

Substrate Preparation:

Following the handling guidelines in Section 4.1, prepare a stock solution of

Isocaproaldehyde in a suitable solvent (e.g., ethanol, DMSO).

Perform serial dilutions of the stock solution to obtain the desired final concentrations for

the assay.

Assay Procedure:

In a suitable reaction vessel (e.g., microplate, cuvette), add the assay buffer, enzyme

solution, and any necessary co-factors.

Pre-incubate the mixture at the desired temperature.

Initiate the reaction by adding the diluted Isocaproaldehyde solution.

Incubate for a predetermined time at a constant temperature.

Detection and Analysis:

Stop the reaction using an appropriate method (e.g., adding a quenching agent, heat

inactivation).

Measure the product formation or substrate depletion using a suitable analytical technique

(e.g., spectrophotometry, fluorometry, HPLC, GC-MS).

Analyze the data to determine the kinetic parameters of the enzyme with respect to

Isocaproaldehyde.
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Note: This is a generalized protocol. The specific concentrations, incubation times, and

detection methods will need to be optimized for the particular enzyme and experimental setup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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